N-(2H-benzotriazol-5-yl)-2-chloroacetamide

• IUPAC Name: N-(2H-benzotriazol-5-yl)-2-chloroacetamide
• InChI: InChI=1S/C8H7ClN4O/c9-4-8(14)10-5-1-2-6-7(3-5)12-13-11-6/h1-3H,4H2,(H,10,14)(H,11,12,13)
• InChI Key: ZROWSWVBRVDUGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C=C1NC(=O)CCl
• Molecular Formula: C8H7ClN4O
• Molecular Weight: 210.62 g/mol

Description

N-(2H-benzotriazol-5-yl)-2-chloroacetamide, also known as BCA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BCA has been extensively studied for its unique properties, including its ability to act as a UV stabilizer, corrosion inhibitor, and as a reagent in organic synthesis.

Scientific Research Applications

N-(2H-benzotriazol-5-yl)-2-chloroacetamide has been widely used in scientific research due to its unique properties. One of the most significant applications of N-(2H-benzotriazol-5-yl)-2-chloroacetamide is as a UV stabilizer. N-(2H-benzotriazol-5-yl)-2-chloroacetamide has been shown to effectively absorb UV radiation, which makes it an ideal candidate for use in the production of plastic materials, coatings, and other products that are exposed to sunlight.

Mechanism of Action

The mechanism of action of N-(2H-benzotriazol-5-yl)-2-chloroacetamide involves the formation of a stable complex with metal ions, which inhibits the corrosion process. N-(2H-benzotriazol-5-yl)-2-chloroacetamide also acts as a radical scavenger, which helps to prevent the degradation of materials due to UV radiation.
Biochemical and Physiological Effects:
N-(2H-benzotriazol-5-yl)-2-chloroacetamide has been shown to have no significant biochemical or physiological effects on living organisms. However, it is important to note that N-(2H-benzotriazol-5-yl)-2-chloroacetamide should be handled with care as it can be toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2H-benzotriazol-5-yl)-2-chloroacetamide in lab experiments is its ability to act as a UV stabilizer. This property makes it an ideal candidate for use in the production of plastic materials, coatings, and other products that are exposed to sunlight. However, one of the limitations of using N-(2H-benzotriazol-5-yl)-2-chloroacetamide is its toxicity, which requires proper handling and disposal.

Future Directions

There are several future directions for the use of N-(2H-benzotriazol-5-yl)-2-chloroacetamide in scientific research. One potential application is in the development of new materials with enhanced UV stability. N-(2H-benzotriazol-5-yl)-2-chloroacetamide could also be used in the production of new coatings and paints that are resistant to corrosion. Additionally, N-(2H-benzotriazol-5-yl)-2-chloroacetamide could be used as a reagent in organic synthesis to produce new compounds with unique properties.
Conclusion:
In conclusion, N-(2H-benzotriazol-5-yl)-2-chloroacetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its ability to act as a UV stabilizer, corrosion inhibitor, and as a reagent in organic synthesis makes it an ideal candidate for use in a wide range of applications. However, it is important to handle N-(2H-benzotriazol-5-yl)-2-chloroacetamide with care due to its toxicity. Future research in this area could lead to the development of new materials and compounds with unique properties.

Synthesis Methods

The synthesis of N-(2H-benzotriazol-5-yl)-2-chloroacetamide involves the reaction of 2-chloroacetyl chloride with 2-aminobenzotriazole in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields a white crystalline product with a high purity level.